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Compound of Interest

Compound Name: PROTAC IRAK4 degrader-5

Cat. No.: B11935589 Get Quote

Essential Safety and Handling Guide for
PROTAC IRAK4 Degrader-5
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

PROTAC IRAK4 degrader-5 (CAS No. 2360530-61-4). The following procedural guidance is

intended to ensure the safe use of this compound in a laboratory setting.

Chemical and Physical Properties
A summary of the known physical and chemical properties of PROTAC IRAK4 degrader-5 is

provided below. Please note that some specific data points are currently unavailable.
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Property Value Source

CAS Number 2360530-61-4 [1]

Molecular Formula C₄₁H₄₀F₃N₁₁O₉ [1]

Molecular Weight 887.82 g/mol [1]

Appearance Solid [1]

Purity >95% [2]

Solubility Soluble in DMSO [3]

Storage (Powder) -20°C [1]

Storage (in Solvent) -80°C [1]

Hazard Identification and Safety Precautions
PROTAC IRAK4 degrader-5 is classified with the following hazards:

Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]

Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.[1]

Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long lasting effects.

[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling this

compound.[4] This includes:

Eye Protection: Safety goggles with side-shields.

Hand Protection: Protective gloves (e.g., nitrile).

Skin and Body Protection: Impervious clothing, such as a lab coat.

Respiratory Protection: Use in a well-ventilated area. A respirator may be necessary if dust

or aerosols are generated.[1]
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Engineering Controls:

Work in a well-ventilated laboratory, preferably in a chemical fume hood.[1]

Ensure an eyewash station and safety shower are readily accessible.[1]

Experimental Protocols
The following are generalized protocols for handling and using PROTAC IRAK4 degrader-5.

These should be adapted based on specific experimental requirements and institutional safety

guidelines.

Stock Solution Preparation (10 mM in DMSO)
Preparation:

Equilibrate the vial of PROTAC IRAK4 degrader-5 to room temperature before opening.

Calculate the required amount of DMSO based on the mass of the compound and the

desired concentration. For example, to prepare 1 mL of a 10 mM stock solution from 1 mg

of the compound (MW = 887.82), you would add 112.6 µL of DMSO.

Dissolution:

Add the calculated volume of high-purity, anhydrous DMSO to the vial.

Vortex or sonicate the solution until the compound is completely dissolved. Gentle

warming may be applied if necessary.

Storage:

Store the stock solution at -80°C in a tightly sealed container to prevent moisture

absorption.[1]

General In Vitro Cell-Based Assay Protocol
Cell Culture:

Culture cells to the desired confluency in appropriate media.
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Compound Dilution:

Prepare serial dilutions of the PROTAC IRAK4 degrader-5 stock solution in cell culture

media to achieve the desired final concentrations.

It is crucial to ensure that the final concentration of DMSO in the cell culture does not

exceed a level that is toxic to the cells (typically ≤ 0.5%).

Cell Treatment:

Remove the existing media from the cells and replace it with the media containing the

diluted PROTAC IRAK4 degrader-5.

Include appropriate controls, such as a vehicle control (media with the same concentration

of DMSO) and a negative control (untreated cells).

Incubation:

Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) under standard cell

culture conditions (e.g., 37°C, 5% CO₂).

Analysis:

After incubation, perform the desired analysis, such as Western blotting to assess IRAK4

protein levels, or cell viability assays.

Disposal Plan
All waste containing PROTAC IRAK4 degrader-5 must be handled as hazardous chemical

waste.

Solid Waste:

Collect all contaminated solid waste, including empty vials, pipette tips, and gloves, in a

designated hazardous waste container.[5]

Liquid Waste:
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Collect all liquid waste, including unused stock solutions and cell culture media containing

the compound, in a designated hazardous waste container.[5]

Do not pour liquid waste down the drain.[1]

Decontamination:

Decontaminate all work surfaces and equipment with an appropriate solvent (e.g., 70%

ethanol) after use.

Final Disposal:

Dispose of all hazardous waste through your institution's environmental health and safety

office in accordance with local, state, and federal regulations.[1]

Signaling Pathway and Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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